Cas no 116895-09-1 (2-Amino-6-chloro-4-(diethylamino)pyrimidine)
2-Amino-6-chloro-4-(diethylamino)pyrimidine is a substituted pyrimidine derivative with notable applications in pharmaceutical and agrochemical synthesis. Its structure features a chloro group at the 6-position and a diethylamino substituent at the 4-position, enhancing its reactivity as an intermediate in heterocyclic chemistry. The compound’s versatility stems from its ability to undergo nucleophilic substitution and coupling reactions, making it valuable for constructing complex molecular frameworks. Its stability under standard conditions and well-defined purity profile ensure consistent performance in research and industrial processes. This pyrimidine derivative is particularly useful in the development of active pharmaceutical ingredients (APIs) and specialized agrochemicals.
116895-09-1 structure
Product Name:2-Amino-6-chloro-4-(diethylamino)pyrimidine
CAS No:116895-09-1
MF:C8H13ClN4
MW:200.66861987114
MDL:MFCD00664696
CID:91467
PubChem ID:1484287
Update Time:2025-06-07
2-Amino-6-chloro-4-(diethylamino)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-N4,N4-diethylpyrimidine-2,4-diamine
- 2-Amino-6-chloro-4-(diethylamino)pyrimidine
- 6-chloro-N~4~,N~4~-diethylpyrimidine-2,4-diamine
- FT-0679690
- 6-chloro-4-N,4-N-diethylpyrimidine-2,4-diamine
- DTXSID10363294
- 6-chloro-N~4~,N~4~-diethyl-2,4-pyrimidinediamine
- W-204910
- SB58252
- E81593
- CHEMBL1503364
- 6-Chloro-N*4*,N*4*-diethyl-pyrimidine-2,4-diamine
- 2,4-Pyrimidinediamine, 6-chloro-N4,N4-diethyl-
- MFCD00664696
- MLS000718577
- HMS1366E22
- CS-0132404
- HMS2679M18
- SCHEMBL9073351
- AKOS000300525
- 7L-834
- Bionet2_000814
- 116895-09-1
- SMR000290844
- BBL104254
- 2,4-pyrimidinediamine, 6-chloro-N~4~,N~4~-diethyl-
- ALBB-013204
- AA-504/33316053
- STL558357
-
- MDL: MFCD00664696
- Inchi: 1S/C8H13ClN4/c1-3-13(4-2)7-5-6(9)11-8(10)12-7/h5H,3-4H2,1-2H3,(H2,10,11,12)
- InChI Key: JZPXSIGRVGTURL-UHFFFAOYSA-N
- SMILES: ClC1=CC(=NC(N)=N1)N(CC)CC
Computed Properties
- Exact Mass: 200.08309
- Monoisotopic Mass: 200.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2
- Topological Polar Surface Area: 55A^2
Experimental Properties
- Color/Form: solid
- Density: 1.245
- Melting Point: Not available
- Boiling Point: 395.4°Cat760mmHg
- Flash Point: 192.9°C
- Refractive Index: 1.6
- PSA: 55.04
- LogP: 2.13960
- Solubility: Not determined
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
2-Amino-6-chloro-4-(diethylamino)pyrimidine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Amino-6-chloro-4-(diethylamino)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A576693-10mg |
2-Amino-6-chloro-4-(diethylamino)pyrimidine |
116895-09-1 | 10mg |
$ 50.00 | 2022-05-31 | ||
| TRC | A576693-50mg |
2-Amino-6-chloro-4-(diethylamino)pyrimidine |
116895-09-1 | 50mg |
$ 65.00 | 2022-05-31 | ||
| TRC | A576693-100mg |
2-Amino-6-chloro-4-(diethylamino)pyrimidine |
116895-09-1 | 100mg |
$ 80.00 | 2022-05-31 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 041246-1g |
2-Amino-6-chloro-4-(diethylamino)pyrimidine |
116895-09-1 | 97% | 1g |
2437CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 041246-5g |
2-Amino-6-chloro-4-(diethylamino)pyrimidine |
116895-09-1 | 97% | 5g |
8533CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 041246-250mg |
2-Amino-6-chloro-4-(diethylamino)pyrimidine |
116895-09-1 | 97% | 250mg |
812CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-AS505-50mg |
2-Amino-6-chloro-4-(diethylamino)pyrimidine |
116895-09-1 | 50mg |
¥367.0 | 2022-02-28 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-AS505-100mg |
2-Amino-6-chloro-4-(diethylamino)pyrimidine |
116895-09-1 | 100mg |
¥708.0 | 2022-02-28 | ||
| Fluorochem | 058312-1g |
6-Chloro-N*4*,N*4*-diethyl-pyrimidine-2,4-diamine |
116895-09-1 | 95% | 1g |
£29.00 | 2022-02-28 | |
| Fluorochem | 058312-5g |
6-Chloro-N*4*,N*4*-diethyl-pyrimidine-2,4-diamine |
116895-09-1 | 95% | 5g |
£84.00 | 2022-02-28 |
2-Amino-6-chloro-4-(diethylamino)pyrimidine Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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